N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide

• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• IUPAC Name: N-[2-(butanoylamino)ethyl]pyridine-2-carboxamide
• InChI: InChI=1S/C12H17N3O2/c1-2-5-11(16)14-8-9-15-12(17)10-6-3-4-7-13-10/h3-4,6-7H,2,5,8-9H2,1H3,(H,14,16)(H,15,17)
• InChI Key: RPKHHBNAUQOING-UHFFFAOYSA-N
• SMILES: CCCC(=O)NCCNC(=O)C1=CC=CC=N1

Description

N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide, also known as BPE, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. BPE is a pyridinecarboxamide derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide is not fully understood, but studies have suggested that it may act through multiple pathways. In neuroprotection, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been found to increase the expression of antioxidant enzymes and reduce the production of reactive oxygen species. In cancer treatment, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been shown to induce apoptosis through the activation of caspase-3 and the inhibition of NF-κB signaling. In inflammation, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been found to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB.
Biochemical and Physiological Effects:
N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been found to have several biochemical and physiological effects. In animal models, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been shown to increase the levels of dopamine and serotonin in the brain, reduce oxidative stress, and improve motor function. In cancer cells, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been found to induce apoptosis, inhibit cell proliferation, and reduce the expression of anti-apoptotic proteins. In inflammation, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been found to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB.

Advantages and Limitations for Lab Experiments

N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has some limitations, including its high cost and limited availability. Additionally, the mechanism of action of N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide is not fully understood, and further studies are needed to elucidate its effects.

Future Directions

There are several future directions for research on N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide. One area of interest is the development of N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide derivatives with improved potency and selectivity. Another area of interest is the investigation of the effects of N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide on other disease models, such as Alzheimer's disease and multiple sclerosis. Additionally, the development of novel drug delivery systems for N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide may enhance its therapeutic potential. Overall, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has shown promising results in preclinical studies and warrants further investigation for its potential applications in various fields.

Synthesis Methods

N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide can be synthesized through a multi-step process involving the reaction of 2-bromopyridine with ethylenediamine, followed by acylation with butyryl chloride. The final product is obtained after purification through column chromatography. This method has been reported in several studies and has been found to yield high purity N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide.

Scientific Research Applications

N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been extensively studied for its potential applications in various fields, including neuroprotection, cancer treatment, and inflammation. In neuroprotection, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been found to protect neurons against oxidative stress and reduce neuronal damage in animal models of Parkinson's disease. In cancer treatment, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models of breast cancer. In inflammation, N-[2-(butyrylamino)ethyl]-2-pyridinecarboxamide has been found to reduce inflammation in animal models of rheumatoid arthritis.